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Compound of Interest

Compound Name: Digoxigenin bisdigitoxoside

Cat. No.: B194526

Essential Safety and Handling Guide for
Digoxigenin Bisdigitoxoside

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling Digoxigenin bisdigitoxoside. The following procedures
and recommendations are designed to ensure a safe laboratory environment and proper
disposal of this potent compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Digoxigenin bisdigitoxoside is
presented below.
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Property Value Reference
CAS Number 5297-05-2 [1112]
Molecular Formula C35H54011 [2][3]
Molecular Weight 650.80 g/mol [2]
Appearance White to Off-White Solid [4]

Purity >98% [2]

2-8°C or -20°C in a freezer
Storage Temperature ) [4]
under inert atmosphere

N Slightly soluble in DMSO and
Solubility ) o [4]
Methanol (with sonication)

Stability Hygroscopic [4]

Hazard Identification and Personal Protective Equipment
(PPE)

Digoxigenin bisdigitoxoside is a metabolite of Digoxin and should be handled with extreme
caution due to its high toxicity. Related compounds are classified as fatal if swallowed, in
contact with skin, or if inhaled[5]. Therefore, stringent adherence to safety protocols and the
use of appropriate personal protective equipment are mandatory.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.lgcstandards.com/CR/en/Digoxigenin-CRS/p/EPY0000640?queryID=975a982e5e3f2ae2d71e0062d92d184d
https://www.scbt.com/p/digoxigenin-bisdigitoxoside-5297-05-2
https://www.scbt.com/p/digoxigenin-bisdigitoxoside-5297-05-2
https://pubchem.ncbi.nlm.nih.gov/compound/Digoxigenin-bisdigitoxoside
https://www.scbt.com/p/digoxigenin-bisdigitoxoside-5297-05-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71325567.htm
https://www.scbt.com/p/digoxigenin-bisdigitoxoside-5297-05-2
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71325567.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71325567.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB71325567.htm
https://www.benchchem.com/product/b194526?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/21699m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Required Equipment

Specifications and Best
Practices

Hand Protection

Chemical-resistant, disposable

gloves

Nitrile or neoprene gloves are
recommended. Change gloves
frequently and immediately if
contaminated, torn, or

punctured.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Skin and Body Protection

Laboratory coat

A fully buttoned lab coat is
required. Consider a
disposable gown for
procedures with a high risk of

contamination.

Respiratory Protection

Use in a well-ventilated area or

with local exhaust ventilation

For handling powders or
creating aerosols, a certified
fume hood is essential. Do not
breathe

dust/fume/gas/mist/vapors/spr
ay[5][6].

Standard Operating Procedure for Handling
Digoxigenin Bisdigitoxoside

The following protocol outlines the step-by-step procedure for the safe handling of Digoxigenin

bisdigitoxoside in a research setting.

Preparation and Engineering Controls

» Designated Area: All work with Digoxigenin bisdigitoxoside must be conducted in a

designated area within a certified chemical fume hood to minimize inhalation exposure.

o Decontamination: Ensure that all surfaces and equipment are clean before and after

handling the compound. Use disposable plasticware or decontaminated glassware.
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o Emergency Equipment: An emergency eyewash station and safety shower must be readily
accessible.

Weighing and Reconstitution

» Weighing: Handle the solid compound with care to avoid generating dust. Weigh the required
amount in a disposable weigh boat inside the fume hood.

o Reconstitution: If preparing a solution, add the solvent slowly to the solid to avoid splashing.
Cap the vial securely before mixing.

Experimental Use

o Pipetting: Never pipette by mouth. Use calibrated pipettes with disposable tips.

e Handling Solutions: When handling solutions, wear appropriate gloves and eye protection.
Avoid contact with skin and clothing.

 Incubation and Storage: Clearly label all containers with the compound name, concentration,
date, and hazard symbols. Store at the recommended temperature (2-8°C or -20°C)[4].

Waste Disposal

o Contaminated Materials: All disposable items that have come into contact with Digoxigenin
bisdigitoxoside (e.g., gloves, pipette tips, weigh boats) must be considered hazardous
waste.

o Waste Collection: Collect all contaminated solid and liquid waste in clearly labeled, sealed
containers.

o Disposal Procedure: Dispose of the chemical waste through a licensed professional waste
disposal service. One method involves dissolving the material in a combustible solvent and
burning it in a chemical incinerator equipped with an afterburner and scrubber[7]. Dispose of
contaminated packaging as unused product[7].

Visual Workflow for Safe Handling
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The following diagram illustrates the standard operating procedure for handling Digoxigenin
bisdigitoxoside.

1. Preparation 2. Handling 3. Post-Handling

Don Appropriate PPE Weigh Compound | D“"’::é"'"a"? Work Area H Segregate and Remove PPE |

Dispose of Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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